N-[2-(benzylamino)-2-phenylethyl]-4-chlorobenzenesulfonamide

• IUPAC Name: N-[2-(benzylamino)-2-phenylethyl]-4-chlorobenzenesulfonamide
• InChI: InChI=1S/C21H21ClN2O2S/c22-19-11-13-20(14-12-19)27(25,26)24-16-21(18-9-5-2-6-10-18)23-15-17-7-3-1-4-8-17/h1-14,21,23-24H,15-16H2
• InChI Key: QIPVENBGVDEQBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(CNS(=O)(=O)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C21H21ClN2O2S
• Molecular Weight: 400.9 g/mol

Description

N-[2-(benzylamino)-2-phenylethyl]-4-chlorobenzenesulfonamide is commonly known as BPEB and is a compound that is extensively used in scientific research. It is a sulfonamide derivative that has been found to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of BPEB involves its interaction with various receptors in the body. It has been found to bind to the sigma-1 receptor with high affinity, leading to the modulation of various signaling pathways in the body. BPEB has also been found to inhibit the reuptake of dopamine and serotonin, leading to an increase in their levels in the synaptic cleft.
Biochemical and Physiological Effects:
BPEB has been found to exhibit a range of biochemical and physiological effects. It has been shown to have analgesic properties, reducing pain perception in animal models. BPEB has also been found to have anxiolytic and antidepressant-like effects, indicating its potential as a therapeutic agent for psychiatric disorders. Additionally, BPEB has been found to have neuroprotective properties, protecting neurons from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

BPEB is a widely used tool in scientific research due to its high affinity for the sigma-1 receptor and its ability to modulate various signaling pathways in the body. It is relatively easy to synthesize and can be obtained in high purity. However, BPEB has some limitations for lab experiments, including its potential toxicity and the need for specialized equipment to study its effects on various receptors in the body.

Future Directions

There are several future directions for the study of BPEB. One potential area of research is the development of BPEB analogs with improved pharmacological properties. Another area of research is the study of the role of sigma-1 receptor in various physiological processes, including pain perception, anxiety, and depression. Additionally, the potential therapeutic applications of BPEB in the treatment of psychiatric disorders warrant further investigation.
Conclusion:
In conclusion, BPEB is a compound that is widely used in scientific research to study the role of various receptors in the body. It is relatively easy to synthesize and has been found to exhibit a range of biochemical and physiological effects. While it has some limitations for lab experiments, its potential as a tool for the study of various receptors in the body makes it an important compound in scientific research.

Scientific Research Applications

BPEB is widely used in scientific research as a tool to study the role of various receptors in the body. It is primarily used as a ligand for the sigma-1 receptor, which is a receptor that is involved in a range of physiological processes, including pain perception, anxiety, and depression. BPEB is also used as a ligand for the dopamine transporter and the serotonin transporter, which are important targets for drugs used to treat psychiatric disorders.